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Compound of Interest

Compound Name: NIH-12848

Cat. No.: B1678873

For Researchers, Scientists, and Drug Development
Professionals

These application notes provide a detailed protocol for utilizing NIH-12848, a selective inhibitor
of phosphatidylinositol 5-phosphate 4-kinase y (PI5P4KYy), in immunofluorescence (IF) staining
applications. The following protocols are designed to guide researchers in investigating the
cellular effects of NIH-12848, particularly its impact on protein translocation and signaling
pathways.

Introduction

NIH-12848 is a potent and selective inhibitor of PI5SP4Ky, an enzyme involved in the regulation
of phosphoinositide signaling pathways.[1][2] This compound has been shown to inhibit the
translocation of the Na+/K+-ATPase to the plasma membrane in mouse principal kidney
cortical collecting duct (mpkCCD) cells, making it a valuable tool for studying the cellular
functions of PI5SP4KYy.[1][2] Immunofluorescence staining is a powerful technique to visualize
the subcellular localization of proteins and can be effectively used to study the effects of NIH-
12848 on cellular processes.

Mechanism of Action

NIH-12848 acts as a selective inhibitor of PI5SP4Ky with an IC50 of approximately 1 uM. It
shows high selectivity for the y isoform over the a and 3 isoforms of PISP4K (IC50s > 100 pM).
By inhibiting PI5P4Ky, NIH-12848 disrupts the phosphorylation of phosphatidylinositol 5-
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phosphate (PI5P) to phosphatidylinositol 4,5-bisphosphate (P1(4,5)P2), a key signaling

molecule involved in various cellular processes, including membrane trafficking. One of the

documented downstream effects of NIH-12848 treatment is the inhibition of Na+/K+-ATPase

translocation to the plasma membrane.

Data Presentation

Table 1: Inhibitor Properties

Recommended

Compound Target IC50 Cell Culture Reference
Concentration

NIH-12848 PI5P4Ky ~1 uM 10 pM

NIH-12848 PI5P4Ka >100 uM N/A

NIH-12848 PISP4K[(3 >100 puM N/A

Signaling Pathway Diagram
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Simplified Signaling Pathway of NIH-12848 Action

PI5P4Ky
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Inhibition of Na+/K+-ATPase
Translocation to Plasma Membrane

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1678873?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Immunofluorescence Workflow with NIH-12848 Treatment
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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